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Compound of Interest

Compound Name: Sybraloy

Cat. No.: B1239572

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering issues
with Sybraloy dental amalgam, specifically concerning moisture contamination during
experimental procedures.

Disclaimer: While Sybraloy is a high-copper amalgam, specific quantitative data on the effects
of moisture contamination on its properties is limited in publicly available literature. The
guantitative data presented in this guide is based on studies of other high-copper amalgams,
such as Valiant PhD XT, and should be considered a proxy for the expected performance of
Sybraloy under similar conditions.

Frequently Asked Questions (FAQS)

Q1: What are the primary types of moisture contamination to be aware of when working with
Sybraloy?

Al: The most common sources of moisture contamination in a laboratory or clinical setting are
water, saliva, and blood. Each can have varying effects on the final properties of the set
amalgam.

Q2: How does moisture contamination generally affect the properties of high-copper amalgams
like Sybraloy?
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A2: Moisture contamination can negatively impact the mechanical properties of high-copper
amalgams. It has been shown to affect compressive strength and creep.[1] While the hardness
may not be significantly affected, even slight dimensional changes can occur.[1] For zinc-
containing amalgams, moisture contamination can lead to delayed expansion due to the
production of hydrogen gas.[2][3]

Q3: Will water contamination significantly reduce the strength of my Sybraloy sample?

A3: Based on studies of comparable high-copper amalgams, water contamination during
condensation does not appear to cause a statistically significant reduction in the final shear
strength.[4][5][6] However, it may lead to a decrease in compressive strength.[5][6]

Q4: What is the expected impact of saliva contamination on Sybraloy's properties?

A4: Saliva contamination is expected to have a more detrimental effect than water. It can
significantly diminish both the compressive and shear strength of the amalgam.[4][5][6]

Q5: How does blood contamination affect Sybraloy?

A5: Blood contamination is generally considered the most severe form of moisture
contamination for dental amalgams. It leads to a significant reduction in both compressive and
shear strength, more so than water or saliva.[5][6]

Troubleshooting Guide

Issue: Reduced Compressive Strength in Final Sybraloy
Sample

Possible Cause: Moisture contamination during the trituration or condensation phase of the
experiment.

Troubleshooting Steps:

Caption: Troubleshooting workflow for reduced compressive strength.

Issue: Unexpected Dimensional Changes or Voids in the
Set Sybraloy Sample
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Possible Cause: For zinc-containing amalgams, moisture contamination can cause delayed
expansion. Porosity can also be introduced by improper condensation in a moist environment.

Troubleshooting Steps:

Implement Strict Moisture Control

Start: End: Stable Dimensions, Void-Free Sample

: Dimensional Changes / Voids

Review Condensation Technique

Click to download full resolution via product page
Caption: Troubleshooting for dimensional instability and voids.

Data Presentation

The following tables summarize the quantitative effects of moisture contamination on the
mechanical properties of a high-copper amalgam (Valiant PhD XT), serving as a proxy for
Sybraloy.

Table 1: Effect of Moisture Contamination on 30-Day Compressive Strength

. Mean Compressive L
Contaminant Standard Deviation (MPa)
Strength (MPa)

Control (Dry) 447.7 76.3
Water 343.6 70.1
Saliva 307.7 24.0
Blood 281.6 35.2

Data sourced from a study on Valiant PhD XT amalgam.[5][6]

Table 2: Effect of Moisture Contamination on 30-Day Shear Strength
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Mean Shear Strength

Contaminant Standard Deviation (MPa)
(MPa)

Control (Dry) 30.97 5.41

Water 30.63 4.41

Saliva 27.54 4.56

Blood 24.92 3.48

Data sourced from a study on Valiant PhD XT amalgam.[5][6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide, which are
standard procedures for testing dental amalgams.

Compressive Strength Testing (Based on ADA
Specification No. 1)

e Specimen Preparation:
o Sybraloy amalgam is triturated according to the manufacturer's instructions.

o For contaminated samples, the amalgam is condensed into a 4 mm diameter by 8 mm
high cylindrical mold that is completely inundated with the contaminant (water, artificial
saliva, or blood).[5][6]

o Control samples are condensed under dry conditions.

o The specimens are stored in a 100% humidity environment at 37°C for the specified time
(e.g., 24 hours or 30 days).[5][6]

e Testing Procedure:

o The cylindrical specimens are placed in a universal testing machine (e.g., Instron).
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o A compressive load is applied at a crosshead speed of 0.5 mm/min until the specimen
fractures.[5][6]

o The maximum force applied at the point of fracture is recorded.

o The compressive strength is calculated in Megapascals (MPa).

Shear Strength Testing

e Specimen Preparation:

o A4 x4 mm anchor well is used as the base.

[¢]

For contaminated samples, the well is inundated with the contaminant fluid.

[e]

Sybraloy amalgam is condensed into the well.

o

A ring mold with a 3.5 mm diameter central hole is adapted to the top, and condensation
continues under submerged conditions.[5][6]

o

Specimens are stored at 37°C in 100% humidity for the designated period.[5][6]
o Testing Procedure:
o The specimen is secured in the testing machine.

o A shearing force is applied to the amalgam cylinder at a crosshead speed of 0.5 mm/min
until failure.[5][6]

o The force required to shear the amalgam from the anchor well is recorded.

o Shear strength is calculated in MPa.

Creep Testing

e Specimen Preparation:

o Cylindrical specimens (typically 4 mm in diameter and 8 mm in height) are prepared as per
ADA Specification No. 1.
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o Specimens are aged for a specified period (e.g., 7 days) at 37°C.

o Testing Procedure:

[e]

The initial length of the specimen is measured.

o

The specimen is subjected to a constant compressive stress (e.g., 36 MPa) for a set
duration (e.g., 3 hours).

o

The change in length is measured after the load is removed.

[¢]

Creep is expressed as the percentage of permanent deformation.

Dimensional Change Testing

e Specimen Preparation:
o A cylindrical specimen is prepared in a specialized mold equipped with a micrometer.
o An initial reading is taken shortly after condensation (e.g., 5 minutes).

e Testing Procedure:
o The specimen is stored at 37°C.

o Measurements are taken at regular intervals (e.g., 30 minutes, 1, 2, 4, and 24 hours) to
monitor changes in length.

o The dimensional change is reported as a percentage change from the initial
measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sybraloy Technical Support Center: Moisture
Contamination Effects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239572#effect-of-moisture-contamination-on-
sybraloy-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/6937502/
https://pubmed.ncbi.nlm.nih.gov/6937502/
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_05_18!05_54_36_PM.pdf
https://codental.uobaghdad.edu.iq/wp-content/uploads/sites/14/uploads/0000000Lectures/3rd/Conservative/L%2010%20Dental%20Amalgam1.pdf
https://www.dentistrytoday.com/amalgam-retains-strength-after-contamination-better-than-other-materials/
https://pubmed.ncbi.nlm.nih.gov/30673370/
https://pubmed.ncbi.nlm.nih.gov/30673370/
https://www.researchgate.net/publication/330571610_Amalgam_Strength_Resistance_to_Various_Contaminants
https://www.benchchem.com/product/b1239572#effect-of-moisture-contamination-on-sybraloy-properties
https://www.benchchem.com/product/b1239572#effect-of-moisture-contamination-on-sybraloy-properties
https://www.benchchem.com/product/b1239572#effect-of-moisture-contamination-on-sybraloy-properties
https://www.benchchem.com/product/b1239572#effect-of-moisture-contamination-on-sybraloy-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239572?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

